3-(2-Hydroxyethoxy)-4-methoxybenzoic acid

• IUPAC Name: 3-(2-hydroxyethoxy)-4-methoxybenzoic acid
• InChI: InChI=1S/C10H12O5/c1-14-8-3-2-7(10(12)13)6-9(8)15-5-4-11/h2-3,6,11H,4-5H2,1H3,(H,12,13)
• InChI Key: CDXYUUNKNSSDDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)OCCO
• Molecular Formula: C10H12O5
• Molecular Weight: 212.20 g/mol

Description

Synthesis Analysis

While the specific synthesis of “3-(2-Hydroxyethoxy)-4-methoxybenzoic acid” is not available, similar compounds have been synthesized using various methods. For instance, “2-fluoro-3-hydroxypropionic acid” was synthesized using E. coli coexpressing methylmalonyl CoA synthase (MatBrp), methylmalonyl CoA reductase (MCR) and malonate transmembrane protein (MadLM). Also, “3-hydroxy-2-aryl acrylate” is a vital precursor in the synthesis of natural products and in the development of essential drugs.

Scientific Research Applications

Controlled Release of Flavor

• Application : Encapsulation of flavor molecules like vanillic acid into layered double hydroxide nanoparticles for controlled release in food products (Hong, Oh, & Choy, 2008).

Antioxidant Activity

• Application : Compounds including 3-hydroxy-5-(3-hydroxy-5-methylphenoxy)-4-methoxybenzoic acid isolated from marine-derived fungi exhibit strong antioxidant activity (Xu, Zhang, Zhu, Cao, & Zhu, 2017).

Analytical Detection and Characterization

• Application : Surface-enhanced Raman scattering for detection of vanillic acid at picomole concentrations, aiding in analytical applications (Clavijo, Menendez, & Aroca, 2008).

Radiation-Induced Chemical Processes

• Application : Investigation of hydroxylation processes induced by γ-radiation in methoxy- and hydroxy-benzoic acids, relevant to food irradiation (Gaisberger & Solar, 2001).

Synthesis of Biobased Materials

• Application : Synthesis of fully biobased polyether/esters using vanillic acid for applications in packaging and biomedical fields (Gioia et al., 2018).

Antibacterial and Antifungal Activities

• Application : Novel derivatives of vanillic acid have shown potential antibacterial and antifungal activities, indicating their use in developing new chemotherapeutic agents (Satpute, Gangan, & Shastri, 2018); (Shao et al., 2007).

Conductance Studies in Aqueous Solutions

• Application : Conductance studies of sodium salts of benzoic acid derivatives, including vanillic acid, in water at various temperatures (Stanczyk, Boruń, & Jóźwiak, 2019).